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Cyflumetofen Safety & Environmental Profile

Property Value Assessment / Implication

Oral Mammalian Toxicity
(Rat)

Low [1] Low risk from oral exposure.

Aquatic Toxicity High (Acute EC₅₀ for algae,

invertebrates, fish ≤ 0.1 mg/L)
[1]

Poses a high risk to aquatic organisms;

strict controls needed near water.

Honeybee Toxicity Low [1] Lower risk to beneficial pollinators
compared to many broad-spectrum

insecticides.

Toxicity to Other
Biodiversity

Moderate to High [1] Can be harmful to most other insects

and arthropods.

Environmental
Persistence

Low [1] Non-persistent; less likely to cause

long-term soil or water contamination.

Water Solubility 0.0281 mg/L (at 20°C) [1] Low solubility reduces leaching into

groundwater.
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Property Value Assessment / Implication

Octanol-Water Partition
Coefficient (Log P)

4.3 (at 25°C) [1] High; potential to bioaccumulate in fatty
tissues.

Mechanism of Action and Experimental Data

Cyflumetofen's unique mechanism and the experimental data supporting its safety profile are key to

understanding its place in pest management.

Mode of Action

Cyflumetofen is classified by the Insecticide Resistance Action Committee (IRAC) as a Group 25A

compound [1]. It acts as a mitochondrial complex II electron transport inhibitor [1]. This means it

disrupts cellular energy production in mites, leading to paralysis and death. This specific target site is

different from the neurotoxic targets of many traditional acaricides (like organophosphates or pyrethroids),

making it a valuable tool for managing resistant mite populations [1].

The diagram below illustrates its specific action at the cellular level.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://www.smolecule.com/products/s641626?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://sitem.herts.ac.uk/aeru/iupac/Reports/1143.htm
https://www.smolecule.com/products/s641626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mite

Absorbed into body

Ingestion

Targets Mitochondria

Inhibits Complex II

Disrupts Electron Transport Chain

Energy Production Fails (No ATP)

Paralysis and Death

Click to download full resolution via product page

Basis for Safety Assessments
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The data in the table above is primarily derived from standardized regulatory studies required for pesticide

approval, particularly under frameworks like the European Union's EC 1107/2009 [1]. The key experimental

protocols include:

Acute Toxicity Studies (OECD 423, 425): These determine the lethal dose (LD₅₀) for mammals,

birds, and bees, establishing the "low mammalian toxicity" classification [1].
Environmental Fate Studies (OECD 106, 307): These assess solubility, soil degradation, and

persistence, supporting the "low persistence" claim [1].
Aquatic Toxicology Studies (OECD 201, 202, 203): These tests measure effects on algae, daphnia,

and fish over 48-96 hours, generating the EC₅₀/LC₅₀ values that lead to the "high aquatic toxicity"
classification [1].

Comparison to Traditional Acaricide Classes

When compared to older chemical classes, Cyflumetofen's profile shows a clear shift in the trade-offs

between efficacy, human safety, and environmental impact.

Acaricide Class
Example
Compounds

Key Mammalian &
Environmental Concerns

Cyflumetofen's
Comparative Standing

Organophosphates Chlorpyrifos
[2]

Acutely toxic; inhibit
acetylcholinesterase, requiring

antidotes (atropine) [2].

Safer for humans;
different mode of action

avoids neurotoxicity [1].

Benzimidazoles Carbendazim

[3]

Can cause testicular toxicity
and reproductive damage in
mammals [3].

No evidence of similar

reproductive toxicity;
different biochemical

target.

Mercury-Based Various Severe reproductive &
developmental toxicity;
bioaccumulation [3].

Much safer profile; not

a heavy metal and is
non-persistent [1].
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Acaricide Class
Example
Compounds

Key Mammalian &
Environmental Concerns

Cyflumetofen's
Comparative Standing

Formamidines Amitraz [2] Alpha-2 adrenergic agonist; can

cause CNS depression,
bradycardia, and hyperglycemia

in mammals [2].

Lower mammalian

toxicity; symptoms are
not related to adrenergic

agonism.

Key Takeaways for Professionals

For Resistance Management: Cyflumetofen's Group 25A mode of action is a vital resource in

Integrated Pest Management (IPM) programs for controlling mites resistant to other chemical classes
[1].

For Environmental Planning: Its high aquatic toxicity necessitates careful application to prevent
runoff into ponds, streams, or rivers. Its low bee toxicity makes it suitable for use in flowering crops

where pollinators are active, but its impact on other beneficial arthropods should be considered [1].
For Human Safety: Its low oral toxicity reduces the risk of severe acute poisoning for applicators and

researchers handling the material, a significant advantage over organophosphates [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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